Cas no 855919-03-8 (3,5,5-trimethylhexan-2-ol)

• Product Name: 3,5,5-trimethylhexan-2-ol
• CAS No: 855919-03-8
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 5570321
• PubChem ID: 57068478
• Update Time: 2025-07-02

3,5,5-trimethylhexan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hexanol, 3,5,5-trimethyl-
• 3,5,5-trimethylhexan-2-ol

• Inchi： 1S/C9H20O/c1-7(8(2)10)6-9(3,4)5/h7-8,10H,6H2,1-5H3
• InChI Key： FSAGPRXMYKEFOS-UHFFFAOYSA-N
• SMILES： CC(O)C(C)CC(C)(C)C

Experimental Properties

• Density: 0.822±0.06 g/cm3(Predicted)
• Boiling Point: 75-80 °C(Press: 19 Torr)
• pka: 15.10±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 3,5,5-trimethylhexan-2-ol

Introduction to 3,5,5-trimethylhexan-2-ol (CAS No. 855919-03-8)

3,5,5-trimethylhexan-2-ol, identified by its Chemical Abstracts Service (CAS) number 855919-03-8, is a significant organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound belongs to the class of alcohols, characterized by a branched carbon chain and a hydroxyl (-OH) functional group. Its unique structural properties make it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial and medicinal applications.

The molecular structure of 3,5,5-trimethylhexan-2-ol consists of a six-carbon backbone with three methyl groups attached at the 3rd, 5th, and 5th positions, respectively, and a hydroxyl group at the 2nd position. This specific arrangement imparts distinct chemical reactivity and physical properties that are leveraged in multiple research domains. The presence of multiple methyl groups enhances its stability and solubility in certain organic solvents, making it a versatile building block in organic synthesis.

In recent years, advancements in medicinal chemistry have highlighted the potential of branched alcohols like 3,5,5-trimethylhexan-2-ol as pharmacophores. Studies have demonstrated that such compounds can exhibit inhibitory effects on various enzymatic pathways, which are relevant to the development of therapeutic agents targeting neurological disorders, inflammation, and metabolic diseases. The compound's ability to interact with biological targets without excessive toxicity makes it an attractive candidate for further pharmacological exploration.

One of the most compelling aspects of 3,5,5-trimethylhexan-2-ol is its role in synthetic organic chemistry. Its branched structure provides a stable scaffold for functional group modifications, enabling chemists to design complex molecules with tailored properties. Researchers have utilized this compound as a precursor in the synthesis of chiral intermediates, which are crucial for developing enantiomerically pure drugs. The efficiency and selectivity of these synthetic routes underscore the importance of 3,5,5-trimethylhexan-2-ol in modern drug discovery processes.

The industrial applications of 3,5,5-trimethylhexan-2-ol extend beyond pharmaceuticals. Its unique chemical profile makes it suitable for use as a solvent or additive in various chemical processes. For instance, it has been explored as a component in specialty coatings and adhesives due to its ability to enhance material properties such as flexibility and durability. Additionally, its role as an intermediate in fine chemical synthesis has been investigated for producing high-value compounds used in fragrances and flavorings.

Recent research has also delved into the environmental impact and sustainability of using 3,5,5-trimethylhexan-2-ol in industrial applications. Studies have assessed its biodegradability and toxicity profiles to ensure that its use does not pose significant environmental risks. These efforts align with global trends toward green chemistry principles, where compounds are designed to minimize hazardous waste and ecological disruption. The findings suggest that 3,5,5-trimethylhexan-2-ol can be utilized responsibly while offering substantial benefits in synthetic and industrial contexts.

The future prospects for 3,5,5-trimethylhexan-2-ol are promising, driven by ongoing research into its pharmacological potential and industrial utility. As new synthetic methodologies are developed and computational modeling techniques improve, the compound's role is expected to expand further. Collaborative efforts between academia and industry will be crucial in unlocking its full potential across multiple domains.